Cas no 833490-06-5 (1,2,4-Benzenetriol, 3-(2,2-dimethylpropyl)-)

• Product name: 1,2,4-Benzenetriol, 3-(2,2-dimethylpropyl)-
• CAS No: 833490-06-5
• MF: C₁₁H₁₆O₃
• MW: 196.24294
• CID: 672083
• PubChem ID: 12180207

1,2,4-Benzenetriol, 3-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetriol, 3-(2,2-dimethylpropyl)-
• 3-(2,2-dimethylpropyl)benzene-1,2,4-triol
• 833490-06-5
• DTXSID60479374
• AKOS006291077

• Inchi： InChI=1S/C11H16O3/c1-11(2,3)6-7-8(12)4-5-9(13)10(7)14/h4-5,12-14H,6H2,1-3H3
• InChI Key： KFZTVJWOMCMSTL-UHFFFAOYSA-N
• SMILES： CC(C)(C)CC1=C(C=CC(=C1O)O)O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų
• XLogP3: 2.8